Cas no 871726-74-8 (1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride
• CAS No: 871726-74-8
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD11865066
• CID: 1038048
• Update Time: 2025-09-28

1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1H-pyrazolo[3,4-c]pyridine dihydrochloride
• 4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-C]PYRIDINE 2HCL
• 4,5,6,7-Tetrahydro-2H-pyrazolo[3,4-c]pyridine dihydrochloride
• 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-, dihydrochloride
• GZOZTKOTDSKTMV-UHFFFAOYSA-N
• AB42100
• SY032335
• AX8025810
• 4,5,6,7-Tetrahydro-1h-pyrazolo[3,4-c]py
• 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride

• MDL： MFCD11865066
• Inchi： 1S/C6H9N3.2ClH/c1-2-7-4-6-5(1)3-8-9-6;;/h3,7H,1-2,4H2,(H,8,9);2*1H
• InChI Key： GZOZTKOTDSKTMV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=C(C=NN2)CC1

Computed Properties

• Exact Mass: 195.03300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 40.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 40.71000
• LogP: 1.98820

1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride

Introduction to 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS No. 871726-74-8)

1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS No. 871726-74-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various experimental and clinical settings.

The structure of 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride consists of a pyrazole ring fused to a pyridine ring, with additional hydrogen atoms at specific positions. This unique structural arrangement confers the compound with distinct chemical properties and biological activities. Recent studies have highlighted its potential as a lead compound for the development of novel drugs targeting various diseases.

In the realm of medicinal chemistry, 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride has been investigated for its pharmacological properties. One of the key areas of focus has been its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and sodium channels, which are crucial for maintaining cellular homeostasis and transmitting nerve signals. This interaction has potential implications for treating neurological disorders and cardiovascular diseases.

Furthermore, studies have explored the anti-inflammatory and analgesic properties of 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity. These findings suggest that it could be a valuable candidate for developing new treatments for chronic inflammatory conditions and pain management.

The antitumor activity of 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride has also been a subject of extensive research. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These results indicate its potential as an anticancer agent and warrant further investigation in clinical trials.

In addition to its therapeutic potential, the safety profile of 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride is an important consideration. Toxicological studies have evaluated its effects on various organ systems and have generally reported favorable outcomes. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects.

The synthesis of 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride involves multi-step chemical reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. These improvements are crucial for facilitating large-scale production and ensuring consistent quality for both research and commercial applications.

In conclusion, 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine dihydrochloride (CAS No. 871726-74-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.